Cas no 2197055-75-5 (1H-Imidazole-4-methanamine, 1-ethyl-, hydrochloride (1:1))

• Product Name: 1H-Imidazole-4-methanamine, 1-ethyl-, hydrochloride (1:1)
• CAS No: 2197055-75-5
• MF: C₆H₁₂ClN₃
• MW: 161.632579803467
• CID: 5154814
• Update Time: 2025-06-16

1H-Imidazole-4-methanamine, 1-ethyl-, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole-4-methanamine, 1-ethyl-, hydrochloride (1:1)

• Inchi： 1S/C6H11N3.ClH/c1-2-9-4-6(3-7)8-5-9;/h4-5H,2-3,7H2,1H3;1H
• InChI Key： CWLUTAVKRGBPTM-UHFFFAOYSA-N
• SMILES： C(C1N=CN(CC)C=1)N.Cl

Additional information on 1H-Imidazole-4-methanamine, 1-ethyl-, hydrochloride (1:1)

1H-Imidazole-4-methanamine, 1-ethyl-, hydrochloride (1:1) (CAS No. 2197055-75-5): An Overview of Its Properties and Applications in Chemical and Pharmaceutical Research

1H-Imidazole-4-methanamine, 1-ethyl-, hydrochloride (1:1) (CAS No. 2197055-75-5) is a versatile compound that has garnered significant attention in the fields of chemical and pharmaceutical research. This compound, often referred to as ethyl imidazolylmethylamine hydrochloride, is a derivative of imidazole and exhibits unique chemical and biological properties that make it a valuable tool in various scientific applications.

The chemical structure of 1H-Imidazole-4-methanamine, 1-ethyl-, hydrochloride (1:1) consists of an imidazole ring attached to a methyl group, which is further substituted with an ethylamine moiety. The presence of the hydrochloride salt ensures solubility in aqueous solutions, making it suitable for a wide range of experimental conditions. The imidazole ring, known for its aromatic and basic nature, contributes to the compound's ability to form stable complexes with metal ions and other biomolecules.

In recent years, 1H-Imidazole-4-methanamine, 1-ethyl-, hydrochloride (1:1) has been extensively studied for its potential applications in drug discovery and development. One of the key areas of interest is its role as a ligand in the design of novel pharmaceuticals. The compound's ability to interact with specific receptors and enzymes makes it a promising candidate for the development of targeted therapies. For instance, research has shown that derivatives of this compound can modulate the activity of G protein-coupled receptors (GPCRs), which are involved in numerous physiological processes and are targets for many therapeutic interventions.

Moreover, 1H-Imidazole-4-methanamine, 1-ethyl-, hydrochloride (1:1) has been explored for its antimicrobial properties. Studies have demonstrated that this compound can inhibit the growth of various bacterial strains, including those resistant to conventional antibiotics. The mechanism of action is believed to involve disruption of bacterial cell membranes and interference with essential metabolic pathways. This property makes it a potential lead compound for the development of new antimicrobial agents, which is particularly relevant given the growing global concern over antibiotic resistance.

In addition to its pharmaceutical applications, 1H-Imidazole-4-methanamine, 1-ethyl-, hydrochloride (1:1) has found use in analytical chemistry. The compound's unique spectral properties make it suitable as a fluorescent probe or chromophore in various analytical techniques. For example, it can be used to detect and quantify specific analytes in complex matrices, such as biological fluids or environmental samples. The high sensitivity and selectivity offered by this compound enhance the accuracy and reliability of analytical measurements.

The synthesis of 1H-Imidazole-4-methanamine, 1-ethyl-, hydrochloride (1:1) typically involves a multi-step process that includes the formation of the imidazole ring and subsequent functionalization with the ethylamine group. Recent advancements in synthetic chemistry have led to more efficient and scalable methods for producing this compound, making it more accessible for research and industrial applications. For instance, one common synthetic route involves the reaction of 4-chloromethylimidazole with ethylamine followed by treatment with hydrochloric acid to form the desired hydrochloride salt.

Despite its promising properties, the use of 1H-Imidazole-4-methanamine, 1-ethyl-, hydrochloride (1:1) requires careful consideration of safety and regulatory guidelines. As with any chemical compound used in research or pharmaceutical development, appropriate handling procedures should be followed to ensure the safety of laboratory personnel and compliance with environmental regulations. Additionally, ongoing research continues to explore the full range of biological activities and potential side effects associated with this compound.

In conclusion, 1H-Imidazole-4-methanamine, 1-ethyl-, hydrochloride (1:1) (CAS No. 2197055-75-5) is a multifaceted compound with significant potential in various scientific disciplines. Its unique chemical structure and biological properties make it an important tool in drug discovery, antimicrobial research, and analytical chemistry. As research in these areas continues to advance, it is likely that new applications for this compound will be discovered, further solidifying its importance in the scientific community.